Cas no 2034619-49-1 (N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide)

• Product Name: N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide
• CAS No: 2034619-49-1
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 5866741
• PubChem ID: 92085517
• Update Time: 2025-06-28

N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide
• N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)pyridine-4-carboxamide
• 2034619-49-1
• N-(2-{[2-(cyclopropylmethoxy)pyridin-4-yl]formamido}ethyl)acetamide
• F6475-6495
• AKOS026690159

• Inchi： 1S/C14H19N3O3/c1-10(18)15-6-7-17-14(19)12-4-5-16-13(8-12)20-9-11-2-3-11/h4-5,8,11H,2-3,6-7,9H2,1H3,(H,15,18)(H,17,19)
• InChI Key： SDGDTILDRCSRBX-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)C(NCCNC(C)=O)=O)CC1CC1

Computed Properties

• Exact Mass: 277.14264148g/mol
• Monoisotopic Mass: 277.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide

Professional Introduction to N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide (CAS No. 2034619-49-1)

N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide, a compound with the chemical identifier CAS No. 2034619-49-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including an amide linkage and a cyclopropylmethoxy substituent, contributes to its unique chemical properties and biological activity.

The compound's structure is built upon an isonicotinamide core, which is a well-known scaffold in medicinal chemistry. Isonicotinamide derivatives have been extensively studied for their pharmacological properties, particularly in the context of antiviral and antibacterial agents. The introduction of a 2-acetamidoethyl group at the nitrogen position enhances the molecule's solubility and bioavailability, making it a promising candidate for further investigation.

One of the most intriguing aspects of N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide is its potential role in modulating enzyme activity. Recent studies have highlighted the importance of isonicotinamide derivatives in inhibiting various enzymes that are implicated in inflammatory and infectious diseases. The cyclopropylmethoxy substituent, in particular, has been shown to enhance binding affinity to target enzymes, thereby improving the compound's efficacy.

Current research in this area has demonstrated that N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide exhibits significant inhibitory effects on certain kinases and proteases. These enzymes are critical regulators of cellular processes, and their dysregulation is often associated with various pathological conditions. By targeting these enzymes, the compound may offer a novel therapeutic approach for treating diseases such as cancer and autoimmune disorders.

In addition to its enzymatic activity, N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide has shown promise in preclinical studies as a potential anti-inflammatory agent. In vitro experiments have revealed that the compound can effectively reduce the production of pro-inflammatory cytokines, thereby mitigating inflammation. This property makes it a valuable candidate for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 2-acetamidoethyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

From a pharmacokinetic perspective, N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide exhibits favorable properties that make it suitable for clinical development. Studies have indicated that the compound has a reasonable bioavailability and metabolic stability, which are essential characteristics for any drug candidate. Furthermore, its solubility profile suggests that it can be formulated into various dosage forms, increasing its therapeutic potential.

The future direction of research on N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide includes further exploration of its mechanism of action and identification of additional therapeutic applications. Investigating its interactions with biological targets will provide deeper insights into its pharmacological effects and may uncover new avenues for drug development. Additionally, preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human trials can be initiated.

In conclusion, N-(2-acetamidoethyl)-2-(cyclopropylmethoxy)isonicotinamide (CAS No. 2034619-49-1) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, this molecule is poised to contribute to advancements in medicine and improve patient outcomes.